5-chloro-4-{[(4-methoxybenzyl)oxy]methyl}-1-methyl-3-phenyl-1H-pyrazole

• IUPAC Name: 5-chloro-4-[(4-methoxyphenyl)methoxymethyl]-1-methyl-3-phenylpyrazole
• InChI: InChI=1S/C19H19ClN2O2/c1-22-19(20)17(18(21-22)15-6-4-3-5-7-15)13-24-12-14-8-10-16(23-2)11-9-14/h3-11H,12-13H2,1-2H3
• InChI Key: KADQRHUBMYOGRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)COCC3=CC=C(C=C3)OC)Cl
• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.8 g/mol

Description

“5-chloro-4-{[(4-methoxybenzyl)oxy]methyl}-1-methyl-3-phenyl-1H-pyrazole” is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are a type of organic compound with a five-membered ring structure composed of three carbon atoms and two nitrogen atoms. They are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. A specific synthesis method for “5-chloro-4-{[(4-methoxybenzyl)oxy]methyl}-1-methyl-3-phenyl-1H-pyrazole” is not mentioned in the available sources.

Molecular Structure Analysis

The molecular structure of pyrazoles, including “5-chloro-4-{[(4-methoxybenzyl)oxy]methyl}-1-methyl-3-phenyl-1H-pyrazole”, is characterized by a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles undergo a variety of chemical reactions. For instance, they can participate in [3 + 2] cycloaddition reactions, condensations with ketones and aldehydes, and oxidative cyclization of β,γ-unsaturated hydrazones. The specific chemical reactions involving “5-chloro-4-{[(4-methoxybenzyl)oxy]methyl}-1-methyl-3-phenyl-1H-pyrazole” are not detailed in the available sources.

Scientific Research Applications

Catalysis - Suzuki-Miyaura Coupling

. These reactions are pivotal in forming carbon-carbon bonds, a fundamental step in the construction of many organic molecules, including polymers, natural products, and active pharmaceutical ingredients.

Pharmaceutical Research - Antimicrobial Agents

Derivatives of this compound have shown potential as antimicrobial agents. The pyrazole moiety, in particular, is a common feature in compounds with antimicrobial activity. .

Future Directions

Pyrazoles, including “5-chloro-4-{[(4-methoxybenzyl)oxy]methyl}-1-methyl-3-phenyl-1H-pyrazole”, have potential for further exploration given their wide range of applications in various fields of science. Future research could focus on developing new synthetic techniques and investigating the biological activity of pyrazole derivatives.